2-hexylindole-3-acetamide-N-benzenetricarboxylic acid
2-hexylindole-3-acetamide-N-benzenetricarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
152842-64-3
VCID:
VC0129127
InChI:
InChI=1S/C37H41FN2O6/c1-3-5-7-11-21-39(22-12-8-6-4-2)33(41)24-30-28-13-9-10-14-32(28)40(34(30)25-15-18-27(38)19-16-25)35(42)26-17-20-29(36(43)44)31(23-26)37(45)46/h9-10,13-20,23H,3-8,11-12,21-22,24H2,1-2H3,(H,43,44)(H,45,46)
SMILES:
CCCCCCN(CCCCCC)C(=O)CC1=C(N(C2=CC=CC=C21)C(=O)C3=CC(=C(C=C3)C(=O)O)C(=O)O)C4=CC=C(C=C4)F
Molecular Formula:
C37H41FN2O6
Molecular Weight:
628.7 g/mol
2-hexylindole-3-acetamide-N-benzenetricarboxylic acid
CAS No.: 152842-64-3
Main Products
VCID: VC0129127
Molecular Formula: C37H41FN2O6
Molecular Weight: 628.7 g/mol
| CAS No. | 152842-64-3 |
|---|---|
| Product Name | 2-hexylindole-3-acetamide-N-benzenetricarboxylic acid |
| Molecular Formula | C37H41FN2O6 |
| Molecular Weight | 628.7 g/mol |
| IUPAC Name | 4-[3-[2-(dihexylamino)-2-oxoethyl]-2-(4-fluorophenyl)indole-1-carbonyl]phthalic acid |
| Standard InChI | InChI=1S/C37H41FN2O6/c1-3-5-7-11-21-39(22-12-8-6-4-2)33(41)24-30-28-13-9-10-14-32(28)40(34(30)25-15-18-27(38)19-16-25)35(42)26-17-20-29(36(43)44)31(23-26)37(45)46/h9-10,13-20,23H,3-8,11-12,21-22,24H2,1-2H3,(H,43,44)(H,45,46) |
| Standard InChIKey | ZEOCZHBGCWLNDK-UHFFFAOYSA-N |
| SMILES | CCCCCCN(CCCCCC)C(=O)CC1=C(N(C2=CC=CC=C21)C(=O)C3=CC(=C(C=C3)C(=O)O)C(=O)O)C4=CC=C(C=C4)F |
| Canonical SMILES | CCCCCCN(CCCCCC)C(=O)CC1=C(N(C2=CC=CC=C21)C(=O)C3=CC(=C(C=C3)C(=O)O)C(=O)O)C4=CC=C(C=C4)F |
| Synonyms | 2-hexylindole-3-acetamide-N-benzenetricarboxylic acid FGIN 1-44 FGIN-1-44 |
| PubChem Compound | 192613 |
| Last Modified | Nov 11 2021 |
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